methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate

• CAS RN: 59468-42-7
• Molecular Formula: C20H15ClFN3O2
• Molecular Weight: 383.8 g/mol
• IUPAC Name: methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• InChI: InChI=1S/C20H15ClFN3O2/c1-11-24-19(20(26)27-2)17-10-23-18(13-5-3-4-6-15(13)22)14-9-12(21)7-8-16(14)25(11)17/h3-9H,10H2,1-2H3
• InChI Key: AUHFGWRAZMECLY-UHFFFAOYSA-N
• SMILES: CC1=NC(=C2N1C3=C(C=C(C=C3)Cl)C(=NC2)C4=CC=CC=C4F)C(=O)OC

Description

Methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate is a chemical compound that belongs to the class of benzodiazepines. This compound has gained significant attention from the scientific community due to its potential pharmacological properties.

Mechanism of Action

Methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate acts on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA) receptors. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain, resulting in a calming effect. This compound binds to the benzodiazepine site on the GABA receptor, increasing the affinity of GABA for its receptor and enhancing its inhibitory effects.
Biochemical and Physiological Effects:
Methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate has been shown to have a range of biochemical and physiological effects. It has been found to reduce anxiety, induce sedation, and improve sleep quality. This compound has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy. Additionally, it has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

Methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. Additionally, it has a long half-life, allowing for extended experiments. However, due to its potential pharmacological properties, caution must be taken when handling and administering this compound.

Future Directions

There are several future directions for the study of methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate. One potential area of research is the development of more potent and selective analogs. Additionally, this compound could be investigated for its potential use in the treatment of other disorders, such as Alzheimer's disease and schizophrenia. Further studies could also explore the mechanisms behind its anti-inflammatory and antioxidant effects.

Synthesis Methods

The synthesis of methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate involves the condensation of 2-fluoroaniline with ethyl 2-amino-4-chloro-5-methylbenzoate in the presence of a catalyst. The resulting intermediate is then cyclized using a base to form the final product.

Scientific Research Applications

Methyl 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate has been extensively studied for its potential as an anticonvulsant, anxiolytic, and sedative agent. It has also shown promise in the treatment of anxiety disorders, insomnia, and depression. Additionally, this compound has been investigated for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.